Cas no 664364-19-6 ([(2S,3S)-2-methylpyrrolidin-3-yl]methanol)
[(2S,3S)-2-methylpyrrolidin-3-yl]methanol Chemical and Physical Properties
Names and Identifiers
-
- 3-Pyrrolidinemethanol, 2-methyl-, (2S,3S)-
- ((2S,3S)-2-methylpyrrolidin-3-yl)methanol
- [(2S,3S)-2-methylpyrrolidin-3-yl]methanol
- (2S,3S)-(2-Methyl-pyrrolidin-3-yl)-methanol
- cis-(2-Methyl-pyrrolidin-3-yl)-methanol
- SCHEMBL3606089
- AKOS006378117
- 664364-19-6
-
- MDL: MFCD18071945
- Inchi: 1S/C6H13NO/c1-5-6(4-8)2-3-7-5/h5-8H,2-4H2,1H3/t5-,6+/m0/s1
- InChI Key: CSZHCNQZSJKZPA-NTSWFWBYSA-N
- SMILES: OC[C@H]1CCN[C@H]1C
Computed Properties
- Exact Mass: 115.099714038g/mol
- Monoisotopic Mass: 115.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 74.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 32.3Ų
[(2S,3S)-2-methylpyrrolidin-3-yl]methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA980-100MG |
[(2S,3S)-2-methylpyrrolidin-3-yl]methanol |
664364-19-6 | 95% | 100MG |
¥ 963.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA980-250MG |
[(2S,3S)-2-methylpyrrolidin-3-yl]methanol |
664364-19-6 | 95% | 250MG |
¥ 1,537.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA980-500MG |
[(2S,3S)-2-methylpyrrolidin-3-yl]methanol |
664364-19-6 | 95% | 500MG |
¥ 2,560.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA980-1G |
[(2S,3S)-2-methylpyrrolidin-3-yl]methanol |
664364-19-6 | 95% | 1g |
¥ 3,841.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA980-5G |
[(2S,3S)-2-methylpyrrolidin-3-yl]methanol |
664364-19-6 | 95% | 5g |
¥ 11,523.00 | 2023-04-07 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBXAA980-10G |
[(2S,3S)-2-methylpyrrolidin-3-yl]methanol |
664364-19-6 | 95% | 10g |
¥ 19,206.00 | 2023-04-07 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R1054-1g |
(2S,3S)-(2-Methyl-pyrrolidin-3-yl)-methanol |
664364-19-6 | 97% | 1g |
¥16438.61 | 2024-04-16 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R1054-5g |
(2S,3S)-(2-Methyl-pyrrolidin-3-yl)-methanol |
664364-19-6 | 97% | 5g |
¥60158.31 | 2024-04-16 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R1054-500mg |
(2S,3S)-(2-Methyl-pyrrolidin-3-yl)-methanol |
664364-19-6 | 97% | 500mg |
¥8726.45 | 2024-04-16 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 75R1054-250mg |
(2S,3S)-(2-Methyl-pyrrolidin-3-yl)-methanol |
664364-19-6 | 97% | 250mg |
¥4800.42 | 2024-04-16 |
[(2S,3S)-2-methylpyrrolidin-3-yl]methanol Related Literature
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
3. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on [(2S,3S)-2-methylpyrrolidin-3-yl]methanol
Professional Introduction to [(2S,3S)-2-methylpyrrolidin-3-yl)methanol (CAS No. 664364-19-6)
[(2S,3S-2-methylpyrrolidin-3-yl)methanol] (CAS No. 664364-19-6) is a highly specialized chiral compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, characterized by its complex stereocenter configuration, represents a critical intermediate in the synthesis of advanced drug molecules. The precise stereochemical arrangement of this molecule, particularly the (2S,3S) configuration, makes it a valuable building block for the development of enantiomerically pure pharmaceuticals, which are increasingly recognized for their enhanced efficacy and reduced side effects.
The significance of this compound is further underscored by its potential applications in the design of novel therapeutic agents. In recent years, there has been a growing emphasis on the development of chiral drugs that exploit the body's stereo-specific recognition mechanisms. [(2-methylpyrrolidin-3-yl)methanol] serves as an excellent scaffold for such applications, offering a versatile platform for medicinal chemists to explore new pharmacophores and binding interactions.
Recent advancements in synthetic methodologies have enabled more efficient and scalable production of [(2-methylpyrrolidin-3-yl)methanol], making it more accessible for industrial applications. These improvements have been driven by the demand for high-purity chiral intermediates in drug development. Techniques such as asymmetric hydrogenation and enzymatic resolution have been particularly effective in achieving the desired stereochemical purity, thereby facilitating its integration into complex synthetic routes.
The compound's structural features also make it an attractive candidate for studying molecular interactions at the biochemical level. Researchers are increasingly leveraging computational modeling and experimental techniques to understand how [(2-methylpyrrolidin-3-yl)methanol] interacts with biological targets. This knowledge is crucial for optimizing drug design and improving therapeutic outcomes. For instance, studies have shown that the stereocenter at the (2S,3S) position plays a pivotal role in modulating binding affinity and metabolic stability, making it a key focus in structure-activity relationship (SAR) studies.
In the realm of drug discovery, [(2-methylpyrrolidin-3-yl)methanol] has been explored as a precursor for various therapeutic classes. Its pyrrolidine core is a common motif in many bioactive molecules, including kinase inhibitors and central nervous system (CNS) drugs. The introduction of a hydroxymethyl group at the 3-position provides additional functional handles that can be modified to enhance pharmacological properties. This flexibility has led to its incorporation into several clinical trials targeting diseases such as cancer and neurodegenerative disorders.
The synthesis of [(2-methylpyrrolidin-3-yl)methanol] involves multi-step organic transformations that require careful optimization to ensure high yield and enantioselectivity. Recent research has highlighted novel catalytic systems that improve reaction efficiency while maintaining stereochemical integrity. These innovations are particularly important in large-scale production, where cost-effectiveness and reproducibility are paramount.
Beyond its pharmaceutical applications, [(2-methylpyrrolidin-3-yl)methanol] has shown promise in material science research. Its unique structural features make it a candidate for developing advanced polymers and functional materials with tailored properties. For instance, researchers have investigated its potential use in creating chiral polymers that could be employed in sensor technologies and liquid crystals.
The regulatory landscape surrounding chiral intermediates like [(2-methylpyrrolidin-3-yl)methanol] continues to evolve, reflecting the growing importance of stereochemistry in drug development. Regulatory agencies now require comprehensive characterization data to assess the safety and efficacy of enantiomerically pure drugs. This has spurred innovation in analytical techniques such as chromatography and spectroscopy, which are essential for verifying the purity and identity of these compounds.
In conclusion, [(2S,3S)-2-methylpyrrolidin-3-yl)methanol (CAS No. 664364-19-6)] represents a cornerstone in modern pharmaceutical chemistry. Its intricate stereochemistry and versatile reactivity make it indispensable for developing next-generation therapeutics. As research progresses, we can expect even more sophisticated applications of this compound across various scientific disciplines.
664364-19-6 ([(2S,3S)-2-methylpyrrolidin-3-yl]methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)